Cas no 1281902-72-4 (2-[5-amino-3-(2-fluorophenyl)-1H-pyrazol-1-yl]acetic acid)

• Product Name: 2-[5-amino-3-(2-fluorophenyl)-1H-pyrazol-1-yl]acetic acid
• CAS No: 1281902-72-4
• MF: C₁₁H₁₀FN₃O₂
• MW: 235.214405536652
• CID: 6438562
• PubChem ID: 63277103
• Update Time: 2025-05-26

2-[5-amino-3-(2-fluorophenyl)-1H-pyrazol-1-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• AKOS012580770
• EN300-1154160
• 1281902-72-4
• 2-[5-amino-3-(2-fluorophenyl)-1H-pyrazol-1-yl]acetic acid

• Inchi： 1S/C11H10FN3O2/c12-8-4-2-1-3-7(8)9-5-10(13)15(14-9)6-11(16)17/h1-5H,6,13H2,(H,16,17)
• InChI Key： WDEKTIWDSQCXCG-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1C=C(N)N(CC(=O)O)N=1

Computed Properties

• Exact Mass: 235.07570473g/mol
• Monoisotopic Mass: 235.07570473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 81.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-[5-amino-3-(2-fluorophenyl)-1H-pyrazol-1-yl]acetic acid

Introduction to 2-[5-amino-3-(2-fluorophenyl)-1H-pyrazol-1-yl]acetic acid (CAS No. 1281902-72-4)

2-[5-amino-3-(2-fluorophenyl)-1H-pyrazol-1-yl]acetic acid, identified by its Chemical Abstracts Service (CAS) number 1281902-72-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyrazole class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of an amino group, a fluorophenyl moiety, and an acetic acid side chain, contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of 2-[5-amino-3-(2-fluorophenyl)-1H-pyrazol-1-yl]acetic acid involve sophisticated organic chemistry techniques, including multi-step functional group transformations and regioselective reactions. The introduction of the fluorine atom at the para position of the phenyl ring enhances the lipophilicity and metabolic stability of the compound, making it an attractive candidate for drug design. Additionally, the pyrazole core is known to exhibit inhibitory effects on various enzymes and receptors, which has implications for its potential use in treating inflammatory diseases, cancer, and neurological disorders.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyrazole derivatives. Studies have demonstrated that compounds with similar structural motifs can modulate key signaling pathways involved in disease progression. For instance, 2-[5-amino-3-(2-fluorophenyl)-1H-pyrazol-1-yl]acetic acid has been investigated for its potential role in inhibiting kinases and other enzymes that play a crucial role in cancer cell proliferation. Preliminary in vitro studies have shown promising results in terms of selectivity and potency, suggesting its feasibility as a lead compound for further development.

The pharmacokinetic properties of 2-[5-amino-3-(2-fluorophenyl)-1H-pyrazol-1-yl]acetic acid are also of great interest. The acetic acid side chain provides a site for potential prodrug formulations or modifications to improve oral bioavailability. Furthermore, the fluorine atom can serve as a handle for further derivatization using modern synthetic methodologies, such as palladium-catalyzed cross-coupling reactions. These strategies have enabled the creation of libraries of analogs with enhanced pharmacological profiles.

One of the most exciting aspects of this compound is its potential application in targeted therapy. The pyrazole scaffold allows for precise tuning of electronic and steric properties, enabling interactions with specific biological targets. For example, derivatives of this compound have shown promise in binding to tyrosine kinases, which are overexpressed in many cancers. This specificity is critical for minimizing side effects and improving patient outcomes.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between 2-[5-amino-3-(2-fluorophenyl)-1H-pyrazol-1-yl]acetic acid and its biological targets. Advanced techniques such as molecular dynamics simulations and quantum mechanical calculations have provided insights into binding affinities and mechanism-of-action. These computational approaches complement experimental data and accelerate the drug discovery process by predicting optimal modifications to enhance potency and selectivity.

Another area where this compound has shown promise is in the treatment of inflammatory diseases. Pyrazole derivatives have been reported to inhibit cyclooxygenase (COX) enzymes and other mediators of inflammation. The presence of both an amino group and an acetic acid moiety allows for interactions with multiple binding pockets on these enzymes, potentially leading to more effective inhibition compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

The development of novel synthetic routes for 2-[5-amino-3-(2-fluorophenyl)-1H-pyrazol-1-yl]acetic acid is another focus of current research. Efficient synthetic methodologies not only reduce production costs but also enable rapid access to libraries of analogs for high-throughput screening. Recent advances in flow chemistry have allowed for scalable synthesis under mild conditions, minimizing byproduct formation and improving overall yields.

In conclusion,2-[5-amino-3-(2-fluorophenyl)-1H-pyrazol-1-yl]acetic acid (CAS No. 1281902-72-4) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with its potential biological activities, make it an attractive molecule for drug development. As research continues to uncover new therapeutic applications for pyrazole derivatives,this compound is likely to play a significant role in addressing unmet medical needs across various disease areas.